Cas no 80120-35-0 (ethyl (4-butylphenyl)(oxo)acetate)
Ethyl (4-butylphenyl)(oxo)acetate is a specialized organic ester with applications in fine chemical synthesis and pharmaceutical intermediates. Its structure features a butylphenyl group and an oxoacetate moiety, offering reactivity suitable for further functionalization. The compound is valued for its stability under standard conditions and its role as a precursor in the synthesis of more complex molecules. Its ester group enhances solubility in organic solvents, facilitating reactions in homogeneous phases. The butyl chain contributes to moderate lipophilicity, making it useful in formulations requiring controlled hydrophobicity. This compound is typically handled under inert conditions to preserve its integrity.
80120-35-0 structure
Product Name:ethyl (4-butylphenyl)(oxo)acetate
CAS No:80120-35-0
MF:C14H18O3
MW:234.290924549103
MDL:MFCD06201705
CID:985101
PubChem ID:2758813
Update Time:2025-11-02
ethyl (4-butylphenyl)(oxo)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (4-butylphenyl)(oxo)acetate
- ETHYL 4-N-BUTYLBENZOYLFORMATE
- 2-(4-Bromophenyl)thiazole-4-carboxylic acid ethyl ester
- 2-(4-Bromo-phenyl)-thiazole-4-carboxylic acid ethyl ester
- CTK5G0617
- Ethyl 2-(4-bromophenyl)thiazole-4-carboxylate
- ethyl 2-(4-butylphenyl)-2-oxoacetate
- PubChem7861
- SBB066503
- SureCN998829
- CS-0364574
- 80120-35-0
- SCHEMBL2123187
- ethyl2-(4-butylphenyl)-2-oxoacetate
- AKOS006022075
- FS-4303
- MFCD06201705
-
- MDL： MFCD06201705
- Inchi： 1S/C14H18O3/c1-3-5-6-11-7-9-12(10-8-11)13(15)14(16)17-4-2/h7-10H,3-6H2,1-2H3
- InChI Key： BZIQPQASSBKVPG-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C1C=CC(=CC=1)CCCC)=O)=O
Computed Properties
- Exact Mass: 234.12600
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.77500
ethyl (4-butylphenyl)(oxo)acetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl (4-butylphenyl)(oxo)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023012-1g |
Ethyl 4-n-butylbenzoylformate |
80120-35-0 | 96% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 023012-5g |
Ethyl 4-n-butylbenzoylformate |
80120-35-0 | 96% | 5g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 023012-25g |
Ethyl 4-n-butylbenzoylformate |
80120-35-0 | 96% | 25g |
￡106.00 | 2022-03-01 | |
| abcr | AB167042-1 g |
Ethyl 4-n-butylbenzoylformate; 96% |
80120-35-0 | 1 g |
€332.00 | 2023-07-20 | ||
| abcr | AB167042-5 g |
Ethyl 4-n-butylbenzoylformate; 96% |
80120-35-0 | 5 g |
€1,020.80 | 2023-07-20 | ||
| A2B Chem LLC | AH52209-1g |
ETHYL 4-N-BUTYLBENZOYLFORMATE |
80120-35-0 | 96% | 1g |
$17.00 | 2024-04-19 | |
| A2B Chem LLC | AH52209-5g |
ETHYL 4-N-BUTYLBENZOYLFORMATE |
80120-35-0 | 96% | 5g |
$41.00 | 2024-04-19 | |
| A2B Chem LLC | AH52209-25g |
ETHYL 4-N-BUTYLBENZOYLFORMATE |
80120-35-0 | 96% | 25g |
$159.00 | 2024-04-19 | |
| A2B Chem LLC | AH52209-100g |
ETHYL 4-N-BUTYLBENZOYLFORMATE |
80120-35-0 | 96% | 100g |
$495.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435244-1g |
Ethyl 2-(4-butylphenyl)-2-oxoacetate |
80120-35-0 | 95+% | 1g |
￥158.00 | 2024-07-28 |
ethyl (4-butylphenyl)(oxo)acetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:80120-35-0)ethyl (4-butylphenyl)(oxo)acetate
Order Number:A1177070
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:35
Price ($):292.0
Email:sales@amadischem.com
ethyl (4-butylphenyl)(oxo)acetate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80120-35-0)ethyl (4-butylphenyl)(oxo)acetate
Purity:99%
Quantity:25g
Price ($):292.0